![molecular formula C6H5N5O2 B6179967 3-nitropyrazolo[1,5-a]pyrazin-4-amine CAS No. 2613381-25-0](/img/no-structure.png)
3-nitropyrazolo[1,5-a]pyrazin-4-amine
Overview
Description
Synthesis Analysis
The synthesis of 3-nitropyrazolo[1,5-a]pyrazin-4-amine involves a regioselective, time-efficient, and one-pot route . The reaction features a sequential cyclocondensation reaction of β-enaminones with NH-5-aminopyrazoles, followed by a regioselective electrophilic substitution with easily available electrophilic reagents . This methodology is distinguished by its short reaction times, high yield, operational simplicity, broad substrate scope, and pot-economy .Molecular Structure Analysis
The InChI code for this compound is1S/C6H5N5O2/c7-6-5-4 (11 (12)13)3-9-10 (5)2-1-8-6/h1-3H, (H2,7,8) . The InChI key is VYKVPWIYNYJFEL-UHFFFAOYSA-N . Chemical Reactions Analysis
The synthesis of this compound involves a sequential cyclocondensation reaction of β-enaminones with NH-5-aminopyrazoles . This is followed by a regioselective electrophilic substitution with easily available electrophilic reagents .The CAS Number is 2613381-25-0 . The MDL number is MFCD33031694 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-nitropyrazolo[1,5-a]pyrazin-4-amine involves the nitration of pyrazolo[1,5-a]pyrazin-4-amine followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "Pyrazolo[1,5-a]pyrazin-4-amine", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Dissolve pyrazolo[1,5-a]pyrazin-4-amine in a mixture of nitric acid and sulfuric acid to nitrate the compound", "Isolate the product and dissolve it in ethanol", "Add palladium on carbon and hydrogen gas to reduce the nitro group to an amino group", "Neutralize the solution with sodium hydroxide to obtain 3-nitropyrazolo[1,5-a]pyrazin-4-amine" ] } | |
CAS No. |
2613381-25-0 |
Molecular Formula |
C6H5N5O2 |
Molecular Weight |
179.1 |
Purity |
95 |
Origin of Product |
United States |
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